Cas no 1289218-79-6 (2-propylpyridine-3-carbaldehyde)

• Product Name: 2-propylpyridine-3-carbaldehyde
• CAS No: 1289218-79-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5291459
• Update Time: 2026-03-10

2-propylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Propyl-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 2-propyl-
• 2-propylpyridine-3-carbaldehyde

• Inchi： 1S/C9H11NO/c1-2-4-9-8(7-11)5-3-6-10-9/h3,5-7H,2,4H2,1H3
• InChI Key： NGDZGEWXEXQCGC-UHFFFAOYSA-N
• SMILES： C1(CCC)=NC=CC=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-propylpyridine-3-carbaldehyde

Chemical Profile of 2-propylpyridine-3-carbaldehyde (CAS No: 1289218-79-6)

2-propylpyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1289218-79-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This aldehyde derivative of propyl-substituted pyridine exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, featuring a pyridine ring substituted at the 3-position with an aldehyde group and an isopropyl group at the 2-position, contributes to its diverse chemical reactivity and potential applications.

The aldehyde functional group (-CHO) present in 2-propylpyridine-3-carbaldehyde is highly reactive and participates in numerous organic transformations, including condensation reactions, oxidation processes, and nucleophilic additions. This reactivity makes it a crucial building block for constructing more complex molecular architectures. In pharmaceutical research, aldehydes are frequently employed as key intermediates in the synthesis of heterocyclic compounds, which form the backbone of many drugs used to treat a wide range of diseases.

The pyridine core in 2-propylpyridine-3-carbaldehyde is another critical feature that enhances its utility. Pyridine derivatives are ubiquitous in medicinal chemistry due to their prevalence in natural products and their ability to interact with biological targets such as enzymes and receptors. The substitution pattern on the pyridine ring influences the electronic properties and steric environment of the molecule, which can be fine-tuned to modulate biological activity. For instance, electron-withdrawing groups like the aldehyde moiety can enhance the electrophilicity of the ring, facilitating further functionalization.

Recent advancements in synthetic methodologies have expanded the applications of 2-propylpyridine-3-carbaldehyde. Researchers have developed novel catalytic systems that enable efficient transformations of this compound into more complex scaffolds. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the pyridine ring, leading to structurally diverse derivatives. These techniques have opened up new avenues for drug discovery and material science.

In drug development, 2-propylpyridine-3-carbaldehyde has been explored as a precursor for several pharmacologically relevant compounds. Its structural motif is found in various approved drugs and investigational agents targeting neurological disorders, infectious diseases, and cancer. The compound's ability to serve as a versatile intermediate allows chemists to rapidly prototype novel molecules with tailored properties. Additionally, computational modeling studies have suggested that derivatives of 2-propylpyridine-3-carbaldehyde may exhibit inhibitory activity against certain enzymes implicated in metabolic pathways associated with inflammation and oxidative stress.

The synthesis of 2-propylpyridine-3-carbaldehyde itself has been optimized through multiple routes to ensure high yield and purity. Traditional methods involve the oxidation of propyl-substituted pyridines or condensation reactions involving propionaldehyde and pyridine derivatives. However, modern approaches leverage greener solvents and catalytic systems to minimize environmental impact while maintaining efficiency. These innovations align with the growing emphasis on sustainable chemistry practices in industrial and academic settings.

Industrial applications of 2-propylpyridine-3-carbaldehyde extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been investigated as potential intermediates for pesticides and herbicides due to their structural similarity to known bioactive molecules. Furthermore, its role in material science has not been overlooked; researchers are exploring its use in designing functional materials such as ligands for metal-organic frameworks (MOFs) and components for liquid crystals.

The future prospects for 2-propylpyridine-3-carbaldehyde are promising, driven by ongoing research into its reactivity and potential applications. As computational methods improve, virtual screening techniques are being employed to identify novel derivatives with enhanced biological activity. Moreover, biocatalytic approaches are being explored to develop more sustainable synthetic routes. These efforts aim to harness the full synthetic potential of this versatile compound while adhering to principles of green chemistry.

In conclusion, 2-propylpyridine-3-carbaldehyde (CAS No: 1289218-79-6) represents a cornerstone molecule in modern chemical synthesis and drug discovery. Its unique structural features—combining a reactive aldehyde group with a functionalized pyridine ring—make it an indispensable tool for chemists seeking to develop innovative therapeutic agents. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical innovation.